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Compound of Interest

Compound Name: YGL-12

Cat. No.: B12372240

Get Quote

Disclaimer: The specific compound "YGL-12" was not found in publicly available scientific

literature. Therefore, this document provides a representative protocol for the synthesis and

purification of N-acetylglycine, a structurally simple N-acylated amino acid. For the purpose of

this guide, N-acetylglycine will be referred to as "YGL-12." This protocol is intended to serve as

a template for researchers engaged in the synthesis of novel small molecules for drug

development.

Application Notes
This document outlines the laboratory-scale synthesis and purification of YGL-12 (N-

acetylglycine), a derivative of the amino acid glycine.[1][2] The synthesis is achieved through

the N-acetylation of glycine using acetic anhydride in an aqueous medium. This method is

robust, high-yielding, and utilizes readily available starting materials.[3]

The purification of the crude product is effectively performed by recrystallization from water.

This technique leverages the temperature-dependent solubility of YGL-12 to separate it from

unreacted starting materials and soluble impurities. The final product is obtained as a white

crystalline solid with high purity, suitable for research applications in cell-based assays,

biochemical studies, and as a building block for further chemical synthesis.
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Experimental Protocols
Protocol 1: Synthesis of YGL-12 (N-acetylglycine)
This protocol describes the synthesis of YGL-12 via the acetylation of glycine.

1.1 Materials and Reagents

Reagent
Molar Mass ( g/mol
)

Quantity Notes

Glycine 75.07 75.0 g (1.0 mol) Reagent grade

Acetic Anhydride

(95%)
102.09 215 g (2.0 mol)

Corrosive, handle with

care

Deionized Water 18.02 300 mL + wash

Ice - As needed
For ice bath and

washing

1.2 Equipment

1-L Erlenmeyer flask

Mechanical stirrer

Magnetic stir plate and stir bar (alternative to mechanical stirrer)

Büchner funnel and filtration flask

Refrigerator (5-7°C)

Drying oven (100–110°C)

Rotary evaporator

1.3 Synthesis Procedure
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Dissolution of Glycine: In a 1-L Erlenmeyer flask, combine 75 g (1.0 mole) of glycine with 300

mL of deionized water.[3]

Stirring: Place the flask on a mechanical stirrer and stir vigorously until the glycine is nearly

completely dissolved.[3]

Addition of Acetic Anhydride: In a single portion, add 215 g (2.0 moles) of 95% acetic

anhydride to the glycine solution. The reaction is exothermic and the solution will become

hot.[3]

Reaction: Continue to stir the mixture vigorously for 15-20 minutes. During this time, the

product, YGL-12, may begin to crystallize out of the solution.[3]

Crystallization: Place the reaction flask in a refrigerator set to 5–7°C overnight to ensure

complete crystallization of the product.[3]

First Crop Collection: Collect the crystalline precipitate by vacuum filtration using a Büchner

funnel.[3]

Washing: Wash the collected crystals with a small amount of ice-cold deionized water to

remove residual acetic acid and other water-soluble impurities.[3]

Drying: Dry the initial product in an oven at 100–110°C. This first crop should yield 75–85 g

of YGL-12.[3]

Second Crop Isolation: Combine the filtrate and the washings from the first filtration.

Evaporate the solvent to dryness using a rotary evaporator with a water bath set to 50–60°C.

[3]

Recrystallization of Second Crop: The residue obtained is then recrystallized from a

minimum amount of boiling water (approximately 75 mL). This will yield a second fraction of

20–30 g.[3]

Final Yield: The total combined yield of YGL-12 is typically between 104–108 g.[3]

Protocol 2: Purification of YGL-12 by Recrystallization
This protocol details the purification of YGL-12 using recrystallization from water.
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2.1 Materials and Equipment

Crude YGL-12

Deionized Water

Erlenmeyer flasks

Hot plate

Büchner funnel and filtration flask

Ice bath

2.2 Recrystallization Procedure

Dissolving the Crude Product: Place the crude YGL-12 solid into an Erlenmeyer flask. Add a

minimal amount of deionized water.

Heating: Gently heat the suspension on a hot plate, adding small portions of hot deionized

water until all the solid has just dissolved. Avoid adding excess solvent to ensure a good

recovery rate.[4][5]

Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature

without disturbance. Slow cooling promotes the formation of larger, purer crystals.[4]

Ice Bath: Once the solution has reached room temperature, place it in an ice bath for at least

30 minutes to maximize crystal formation.

Filtration: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

Washing: Rinse the crystals with a small amount of ice-cold deionized water.[4]

Drying: Dry the purified crystals completely in a drying oven at 100-110°C or in a vacuum

desiccator.

Characterization
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Appearance: White to light yellow crystalline powder.[6]

Melting Point: The melting point of the purified YGL-12 should be determined. The literature

value for N-acetylglycine is 207–209°C. A sharp melting range close to the literature value is

indicative of high purity.

Purity: Purity can be further assessed by techniques such as High-Performance Liquid

Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy. Commercial

N-acetylglycine is available with purity ≥98%.[1]

Quantitative Data Summary
Table 1: Reagent and Product Information

Compound Formula
Molar Mass ( g/mol
)

Key Properties

Glycine C₂H₅NO₂ 75.07 Starting material

Acetic Anhydride C₄H₆O₃ 102.09 Acetylating agent

YGL-12 (N-

acetylglycine)
C₄H₇NO₃ 117.10 Final Product

Table 2: Synthesis and Purification Outcomes

Parameter Expected Value Reference

Yield 89–92% [3]

Melting Point 207–209 °C [3]

Purity ≥98% [1]

Appearance White crystalline solid [6]

Diagrams
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YGL-12 Synthesis and Purification Workflow

1. Dissolve Glycine
in Water

2. Add Acetic Anhydride

Reagents

3. Reaction & Stirring
(15-20 min)

Exothermic

4. Crystallization
(Overnight at 5-7°C)

5. Vacuum Filtration

Crude YGL-12 Solid

First Crop

Filtrate (contains
more product)

6. Dry First Crop

7. Evaporate Filtrate

Purified YGL-12

Combine Crops

8. Recrystallize Residue

9. Collect Second Crop

Click to download full resolution via product page

Caption: Workflow for the synthesis and isolation of YGL-12.
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YGL-12 Purification by Recrystallization

Hot Solution

Cold Solution (After Cooling)

Crude YGL-12 dissolved
in minimum hot water

Solution cooled in ice bath

Slow Cooling

YGL-12 (Soluble) Impurities (Soluble) Vacuum Filtration

Pure YGL-12 Crystals
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Collected Solid Discarded Filtrate

Click to download full resolution via product page

Caption: Logical diagram of the purification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis and
Purification of YGL-12]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372240/docs#application-notes-and-protocols-for-
the-synthesis-and-purification-of-ygl-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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